Cas no 6946-94-7 (Pentanamide,N,N-diethyl-4-oxo-)

• Product Name: Pentanamide,N,N-diethyl-4-oxo-
• CAS No: 6946-94-7
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 512016
• PubChem ID: 96169
• Update Time: 2025-04-19

Pentanamide,N,N-diethyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Pentanamide,N,N-diethyl-4-oxo-
• 4-oxo-pentanoic acid diethylamide
• AC1L29FV
• AC1Q5IDT
• Butanamide,N-diethyl-3-methyl-
• Isovaleriansaeure-diaethylamid
• Isovaleryl diethylamide
• Isovaleryldiaethylamin
• Laevulinsaeure-diaethylamid
• Laevulinsaeure-diethylamid
• N,N-Diaethyl-isovaleramid
• N,N-Diaethyl-laevulinamid
• N,N-diethyl-3-methyl-butyramide
• N,N-diethyl-isovaleramide
• N,N-Diethylisovaleramide
• N,N-Diethyl-laevulinsaeureamid
• N,N-diethyl-levulinamide
• Valimyl
• Valyl
• NSC 87251
• VRI2F4ND2R
• UNII-VRI2F4ND2R
• NSC-87251
• NSC 57382
• N,N-Diethyl-4-oxovaleramide
• N,N-diethyl-4-oxo-pentanoic acid amide
• Valeramide, N,N-diethyl-4-oxo-
• Pentanamide,N-diethyl-4-oxo-
• NSC-57382
• NSC87251
• NSC57382
• AI3-06513
• N,N-diethyl-4-oxopentanamide
• 6946-94-7
• Pentanamide, N,N-diethyl-4-oxo-
• DTXSID20989368
• BRN 1766632
• 3-04-00-00229 (Beilstein Handbook Reference)
• Levulinamide, N,N-diethyl-
• SCHEMBL3291146

• Inchi： 1S/C9H17NO2/c1-4-10(5-2)9(12)7-6-8(3)11/h4-7H2,1-3H3
• InChI Key： VDRYTURBQHVHLA-UHFFFAOYSA-N
• SMILES： O=C(CCC(C)=O)N(CC)CC

Computed Properties

• Exact Mass: 496.98688
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 63.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines